- Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors, Journal of Enzyme Inhibition and Medicinal Chemistry, 2023, 38(1),
Cas no 951884-22-3 (Ethyl 8-bromo-6-chloroimidazo1,2-apyridine-2-carboxylate)
951884-22-3 structure
Product Name:Ethyl 8-bromo-6-chloroimidazo1,2-apyridine-2-carboxylate
CAS No:951884-22-3
MF:C10H8BrClN2O2
MW:303.539720535278
MDL:MFCD09607953
CID:69658
PubChem ID:24213850
Update Time:2024-10-25
Ethyl 8-bromo-6-chloroimidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 8-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate
- Ethyl 8-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate (ACI)
- J-521232
- EN300-373416
- DTXSID30640019
- SCHEMBL24284316
- 951884-22-3
- Ethyl8-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate
- AKOS005072480
- G10210
- Ethyl8-bromo-6-chloroh-imidazo[1,2-a]pyridine-2-carboxylate
- EB-0803
- CS-0089713
- MFCD09607953
- Ethyl 8-bromo-6-chloroimidazo1,2-apyridine-2-carboxylate
-
- MDL: MFCD09607953
- Inchi: 1S/C10H8BrClN2O2/c1-2-16-10(15)8-5-14-4-6(12)3-7(11)9(14)13-8/h3-5H,2H2,1H3
- InChI Key: FOHQDZNEJCDSSN-UHFFFAOYSA-N
- SMILES: O=C(C1=CN2C(C(=CC(=C2)Cl)Br)=N1)OCC
Computed Properties
- Exact Mass: 301.94600
- Monoisotopic Mass: 301.946
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.6A^2
- XLogP3: 3.6
Experimental Properties
- Melting Point: 155-157°
- PSA: 43.60000
- LogP: 2.92690
Ethyl 8-bromo-6-chloroimidazo1,2-apyridine-2-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 8-bromo-6-chloroimidazo1,2-apyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 067108-1g |
Ethyl 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate |
951884-22-3 | 97% | 1g |
£76.00 | 2022-03-01 | |
| Fluorochem | 067108-5g |
Ethyl 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate |
951884-22-3 | 97% | 5g |
£176.00 | 2022-03-01 | |
| Fluorochem | 067108-25g |
Ethyl 8-Bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate |
951884-22-3 | 97% | 25g |
£525.00 | 2022-03-01 | |
| Apollo Scientific | OR11589-1g |
Ethyl 8-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate |
951884-22-3 | 1g |
£44.00 | 2025-02-19 | ||
| Apollo Scientific | OR11589-5g |
Ethyl 8-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate |
951884-22-3 | 5g |
£96.00 | 2025-02-19 | ||
| TRC | E900673-100mg |
Ethyl 8-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate |
951884-22-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E900673-250mg |
Ethyl 8-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate |
951884-22-3 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | E900673-500mg |
Ethyl 8-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate |
951884-22-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | E900673-1g |
Ethyl 8-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate |
951884-22-3 | 1g |
$98.00 | 2023-05-18 | ||
| Matrix Scientific | 046911-500mg |
Ethyl 8-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate, >95% |
951884-22-3 | >95% | 500mg |
$362.00 | 2023-09-08 |
Ethyl 8-bromo-6-chloroimidazo1,2-apyridine-2-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Ethanol ; 4 h, 80 °C
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Ethanol ; 3 h, reflux
Reference
- Modified imidazopyridines as glucosylceramide synthase inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
Reference
- Heteroaryl compounds as inhibitors of plasma kallikrein and their preparation, World Intellectual Property Organization, , ,
Ethyl 8-bromo-6-chloroimidazo1,2-apyridine-2-carboxylate Raw materials
Ethyl 8-bromo-6-chloroimidazo1,2-apyridine-2-carboxylate Preparation Products
Ethyl 8-bromo-6-chloroimidazo1,2-apyridine-2-carboxylate Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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